Cas no 15686-27-8 (Benzeneethanamine, N,a-dimethyl-4-pentyl-)

Benzeneethanamine, N,a-dimethyl-4-pentyl- structure
15686-27-8 structure
Product Name:Benzeneethanamine, N,a-dimethyl-4-pentyl-
CAS No:15686-27-8
MF:C15H25N
MW:219.365704298019
CID:175416
PubChem ID:71877
Update Time:2025-04-19

Benzeneethanamine, N,a-dimethyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N,a-dimethyl-4-pentyl-
    • N-Methyl-1-(4-pentylphenyl)-2-propanamine
    • Amfepentorex [INN:DCF]
    • Amfepentorexum
    • Amfepentorexum [INN-Latin]
    • Anfepentorex
    • Anfepentorex [INN-Spanish]
    • Benzeneethanamine, N,alpha-dimethyl-4-pentyl- (9CI)
    • BRN 2967693
    • CB 2201
    • N,alpha-Dimethyl-4-pentylbenzeneethanamine
    • N,alpha-Dimethyl-p-pentylphenethylamine
    • N-methyl-1-(4-pentylphenyl)propan-2-amine
    • Phenethylamine, N,alpha-dimethyl-p-pentyl-
    • UNII-OPE7BD4AAA
    • CB-2201
    • SCHEMBL161957
    • AMFEPENTOREX [INN]
    • Amfepentorex
    • Benzeneethanamine, N,alpha-dimethyl-4-pentyl-
    • DTXSID10864615
    • OPE7BD4AAA
    • Q4745977
    • 15686-27-8
    • CHEMBL2104063
    • NS00126767
    • Inchi: 1S/C15H25N/c1-4-5-6-7-14-8-10-15(11-9-14)12-13(2)16-3/h8-11,13,16H,4-7,12H2,1-3H3
    • InChI Key: XWNBHORZFYYYIJ-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CC1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 219.19885
  • Monoisotopic Mass: 219.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 4.6

Experimental Properties

  • Density: 0.888
  • Boiling Point: 308.9°Cat760mmHg
  • Flash Point: 126°C
  • Refractive Index: 1.495
  • PSA: 12.03
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